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Compound of Interest

Compound Name: rac Zearalenone-d6

Cat. No.: B12372754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac Zearalenone-d6, a deuterated

analog of the mycotoxin Zearalenone. This document is intended for professionals in research,

scientific, and drug development fields who utilize stable isotope-labeled compounds as

internal standards in analytical methodologies.

Core Compound Details
rac Zearalenone-d6 serves as an internal standard for the quantification of Zearalenone in

various samples. Its deuteration offers a distinct mass shift, enabling precise and accurate

measurement by mass spectrometry-based techniques, while maintaining chromatographic

behavior nearly identical to the unlabeled parent compound.

Chemical Structure and Properties:
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Property Value Source

CAS Number 1185236-04-7 [1]

Molecular Formula C₁₈H₁₆D₆O₅ [1]

Molecular Weight 324.4 g/mol [1]

Purity >95% [1]

Appearance White to Off-White Solid N/A

Storage Temperature -20°C [2]

Solubility Soluble in Chloroform (Slightly) N/A

Analytical Applications and Experimental Protocols
rac Zearalenone-d6 is primarily employed as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of

Zearalenone in complex matrices such as cereals, animal feed, and environmental samples.

The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects

and variations in sample preparation and instrument response.

General Experimental Workflow for Zearalenone
Quantification using rac Zearalenone-d6
The following protocol is a synthesized methodology based on established analytical practices

for mycotoxin analysis.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Sample Homogenization

Spiking with rac Zearalenone-d6 Internal Standard

Solvent Extraction
(e.g., acetonitrile/water)

Sample Clean-up
(e.g., SPE or QuEChERS)

Chromatographic Separation
(e.g., C18 column)

Mass Spectrometric Detection
(MRM mode)

Quantification using
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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